N-[1-(Oxan-4-yl)pyrrolidin-3-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c21-18(17-11-13-3-1-2-4-16(13)23-17)19-14-5-8-20(12-14)15-6-9-22-10-7-15/h1-4,11,14-15H,5-10,12H2,(H,19,21)
• InChI Key: VHHXLJFZDGRHEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC3=CC=CC=C3S2)C4CCOCC4
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol
• CAS No.: 2415621-10-0

Description

“N-[1-(Oxan-4-yl)pyrrolidin-3-yl]-1-benzothiophene-2-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrrolidine ring, the oxan-4-yl group (a type of ether), and the benzothiophene-2-carboxamide group. The exact structure would depend on the spatial orientation of these groups and any stereochemistry involved.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom in the ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrrolidine derivatives are used as selective androgen receptor modulators.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. Pyrrolidine derivatives are a topic of ongoing research in medicinal chemistry.